Cas no 98305-76-1 (2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one)
2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)-
- 98305-76-1
- 2-amino-4-(4-methylphenyl)-1H-pyrimidin-6-one
- 2-amino-6-(4-methylphenyl)pyrimidin-4(3H)-one
- 4(3H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)-
- CS-0365352
- ALBB-017113
- 2-Amino-6-(4-methylphenyl)-4(3H)-pyrimidinone
- MFCD13811750
- CCG-326912
- AKOS002675860
- LS-05467
- DTXSID901251398
- SB59478
- 2-amino-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
- SCHEMBL3450486
- 2-Amino-6-(p-tolyl)pyrimidin-4(3H)-one
- 2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one
-
- MDL: MFCD13811750
- Inchi: 1S/C11H11N3O/c1-7-2-4-8(5-3-7)9-6-10(15)14-11(12)13-9/h2-6H,1H3,(H3,12,13,14,15)
- InChI Key: FXEGZLMWILMFIJ-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=CC(C)=CC=2)N=C(N)N1
Computed Properties
- Exact Mass: 201.090211983Da
- Monoisotopic Mass: 201.090211983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.5Ų
2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A294215-250mg |
2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one |
98305-76-1 | 250mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A294215-500mg |
2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one |
98305-76-1 | 500mg |
$ 450.00 | 2022-06-08 | ||
| TRC | A294215-1000mg |
2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one |
98305-76-1 | 1g |
$ 720.00 | 2022-06-08 | ||
| Matrix Scientific | 066111-500mg |
2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one |
98305-76-1 | 500mg |
$237.00 | 2023-09-06 | ||
| A2B Chem LLC | AU95202-500mg |
2-Amino-6-(4-methylphenyl)pyrimidin-4(3h)-one |
98305-76-1 | >95% | 500mg |
$467.00 | 2024-07-18 | |
| A2B Chem LLC | AU95202-1g |
2-Amino-6-(4-methylphenyl)pyrimidin-4(3h)-one |
98305-76-1 | >95% | 1g |
$509.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436022-250mg |
2-Amino-6-(p-tolyl)pyrimidin-4(3H)-one |
98305-76-1 | 97% | 250mg |
¥1036.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436022-1g |
2-Amino-6-(p-tolyl)pyrimidin-4(3H)-one |
98305-76-1 | 97% | 1g |
¥3240.00 | 2024-04-23 | |
| Crysdot LLC | CD11001227-5g |
2-Amino-6-(p-tolyl)pyrimidin-4(3H)-one |
98305-76-1 | 97% | 5g |
$752 | 2024-07-19 |
2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one
Introduction to 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- (CAS No. 98305-76-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)-, identified by its Chemical Abstracts Service (CAS) number 98305-76-1, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrimidinone class, a family of molecules known for their broad spectrum of pharmacological properties. The presence of both amino and methylphenyl substituents in its structure imparts unique chemical and biological characteristics, making it a valuable scaffold for the development of novel therapeutic agents.
The structural motif of 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- consists of a pyrimidinone core, which is a fused bicyclic system containing nitrogen atoms at positions 1 and 3. The amino group at the 2-position and the 4-methylphenyl group at the 6-position contribute to its reactivity and functionalization potential. This compound has been extensively studied for its role in various biochemical pathways and its potential as an intermediate in drug synthesis. The pyrimidinone scaffold is particularly relevant in medicinal chemistry due to its resemblance to nucleobases found in DNA and RNA, which has implications for interactions with biological macromolecules.
Recent advancements in the field have highlighted the importance of 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. For instance, studies have demonstrated its utility in developing compounds that modulate kinases and other enzymes involved in cancer signaling pathways. The amino group at the 2-position allows for facile derivatization, enabling the creation of libraries of compounds with tailored biological activities. Additionally, the aromatic nature of the 4-methylphenyl group enhances binding affinity to protein targets, making this compound a promising candidate for further pharmacological exploration.
In the realm of chemical biology, 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- has been employed in mechanistic studies to understand enzyme-substrate interactions. Its structural features facilitate interactions with both polar and nonpolar regions of biological targets, providing insights into molecular recognition processes. Researchers have leveraged this compound to develop probes that help elucidate the function of enzymes such as protein kinases and phosphatases. These enzymes are critical regulators of cellular processes and are often implicated in diseases such as cancer and inflammation.
The synthesis of 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the amino group at the 2-position can be achieved through various methods, including nucleophilic substitution reactions or reduction of nitro groups. The coupling of the 4-methylphenyl group at the 6-position is typically accomplished via Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed processes. These synthetic strategies underscore the compound's adaptability as a building block for more complex molecules.
One notable application of 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- is in the development of antiviral agents. The pyrimidinone scaffold mimics natural nucleobases, allowing it to interfere with viral replication processes. Recent studies have shown that derivatives of this compound exhibit inhibitory activity against certain viral enzymes, making them attractive candidates for further development into antiviral therapies. The ability to modify both substituents on the pyrimidinone core provides a rich palette for designing molecules with enhanced potency and selectivity.
Another area where 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- has shown promise is in anti-inflammatory drug discovery. Inflammatory processes are mediated by numerous enzymes and signaling pathways, many of which can be targeted by small molecules. Researchers have synthesized analogs of this compound that inhibit key inflammatory enzymes such as COX-2 and LOX. By modulating these enzymes, these derivatives aim to reduce inflammation without causing significant side effects. The structural flexibility of 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- allows for fine-tuning of biological activity through structural modifications.
The pharmacokinetic properties of 4(1H)-Pyrimidinone, 2-amino-6-(4-methylphenyl)- derivatives are also subjects of interest in drug development. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy. Computational modeling techniques have been employed to predict ADME profiles based on structural features such as molecular weight, lipophilicity, and polar surface area. These predictions guide medicinal chemists in designing compounds with improved pharmacokinetic profiles.
In conclusion,4(1H)-Pyrimidinone, CAS No, 98305-76-1, represents a significant compound in chemical biology and medicinal chemistry due to its versatile structure and potential applications across multiple therapeutic areas. Its utility as an intermediate in drug synthesis underscores its importance in developing novel therapeutics targeting cancer、 inflammation、 viruses,and other diseases。Ongoing research continues to uncover new applications for this compound,highlighting its enduring relevance in pharmaceutical science。
98305-76-1 (2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)